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Compound of Interest

Compound Name: 2-Heptenoic acid

Cat. No.: B100374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical identifier, the Chemical Abstracts

Service (CAS) number, and the associated synonyms for 2-Heptenoic acid. Accurate

identification is critical in research, development, and regulatory contexts to ensure clarity and

precision.

Chemical Identity and Isomerism
2-Heptenoic acid is an unsaturated fatty acid characterized by a seven-carbon chain with a

carboxyl group and a double bond located at the second carbon position. Due to the presence

of this double bond, 2-Heptenoic acid exists as two distinct geometric isomers: a cis (Z) form

and a trans (E) form. Each isomer is a unique chemical entity with its own specific CAS number

and set of synonyms.

It is crucial to distinguish between these isomers, as their physical and chemical properties, as

well as their biological activities, can differ significantly. The general term "2-Heptenoic acid" is

often used to refer to the trans isomer, which is more common, but specificity is essential for

scientific accuracy.

CAS Numbers and Synonyms
The following tables summarize the CAS numbers and a comprehensive list of synonyms for

the trans and cis isomers of 2-Heptenoic acid.
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Table 1: (E)-2-Heptenoic Acid (trans isomer)

Identifier Type Value

CAS Number 18999-28-5[1][2][3][4] or 10352-88-2[5][6][7]

IUPAC Name (2E)-hept-2-enoic acid[1]

Synonyms trans-2-Heptenoic acid[5][6][8][9]

(E)-Hept-2-enoic acid[1][8][9]

Hept-2-enoic acid[3][8][10]

3-(n-butyl)acrylic acid[8][9]

(1-hexenyl)carboxylic acid[8][9]

7:1, n-5 trans[1][9]

alpha.beta-Heptensaeure[8][9]

trans-Hept-2-ensaeure[8][9]

Note: Both CAS numbers 18999-28-5 and 10352-88-2 are frequently cited for the trans isomer

and appear to be used interchangeably in chemical databases.[5][8]

Table 2: (Z)-2-Heptenoic Acid (cis isomer)

Identifier Type Value

CAS Number 1577-31-7[11][12]

IUPAC Name (Z)-hept-2-enoic acid[12]

Synonyms cis-2-Heptenoic acid[11][12]

(Z)-hept-2-enoic acid[12]

Hept-2c-ensaeure[12]

cis-Hept-2-ensaeure[12]
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Logical Relationship of Identifiers
The relationship between the general chemical name, its isomers, and their respective

identifiers can be visualized as a hierarchical structure. This ensures that any ambiguity in

nomenclature is resolved by referencing the specific CAS number.

2-Heptenoic Acid Nomenclature

2-Heptenoic Acid
(C₇H₁₂O₂)

(E) Isomer
(trans)

has isomers

(Z) Isomer
(cis)

has isomers

CAS Numbers
18999-28-5
10352-88-2

identified by

CAS Number
1577-31-7

identified by

Synonyms
- trans-2-Heptenoic acid
- (E)-Hept-2-enoic acid

- ...

known as

Synonyms
- cis-2-Heptenoic acid
- (Z)-hept-2-enoic acid

- ...

known as

Click to download full resolution via product page

Caption: Hierarchical relationship of 2-Heptenoic acid identifiers.

Methodological Note on CAS Registration
The assignment of a CAS Registry Number is a standardized process conducted by the

Chemical Abstracts Service, a division of the American Chemical Society (ACS). This process
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is not an experimental protocol that can be replicated in a laboratory but rather a registration

procedure.

High-Level Overview of Substance Registration:

Submission: A request is submitted to the ACS with information about a new chemical

substance, including its structure, composition, and other identifying characteristics.

Analysis: CAS analysts review the submitted data to determine if the substance is novel and

has a unique, definable structure.

Registration: If the substance is confirmed as unique, it is added to the CAS REGISTRY

database, and a sequential, unique CAS number is assigned to it.

This rigorous process ensures that each CAS number corresponds to a single, unambiguous

chemical substance, which is fundamental for clear communication in scientific literature,

patents, and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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